Cas no 144085-12-1 ((S,E)-1-(But-1-en-1-yl)-5-oxopyrrolidine-2-carbaldehyde)

• Product Name: (S,E)-1-(But-1-en-1-yl)-5-oxopyrrolidine-2-carbaldehyde
• CAS No: 144085-12-1
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 108603
• PubChem ID: 10352063
• Update Time: 2025-06-10

(S,E)-1-(But-1-en-1-yl)-5-oxopyrrolidine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• (S,E)-1-(But-1-en-1-yl)-5-oxopyrrolidine-2-carbaldehyde
• (S)-(+)-N-(1-butenyl)-2-pyrrolidinone-5-carboxaldehyde
• (S,E)-1-(but-1-enyl)-5-oxopyrrolidine-2-carbaldehyde
• 2-Pyrrolidinecarboxaldehyde,1-(1-butenyl)-5-oxo-, (S)- (9CI)
• (-)-N-(but-1-enyl)-5-formylpyrrolidin-2-one
• AKOS015902245
• (2S)-1-[(E)-but-1-enyl]-5-oxopyrrolidine-2-carbaldehyde
• 144085-12-1
• 160024-28-2
• (s)-n-(1-butenyl)-2-oxopyrrolidine-5-carboxaldehyde
• 2-Pyrrolidinecarboxaldehyde,1-(1-butenyl)-5-oxo-,(S)-(9CI)
• 2-Pyrrolidinecarboxaldehyde,1-(1-butenyl)-5-oxo-,[S-(E)]-(9CI)
• DB-362469

• Inchi： 1S/C9H13NO2/c1-2-3-6-10-8(7-11)4-5-9(10)12/h3,6-8H,2,4-5H2,1H3/b6-3+/t8-/m0/s1
• InChI Key： XBZXCYXZINUSAX-HFSLJOEWSA-N
• SMILES： O=C1CC[C@@H](C=O)N1/C=C/CC

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 37.4A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 37.38000
• LogP: 1.03790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on (S,E)-1-(But-1-en-1-yl)-5-oxopyrrolidine-2-carbaldehyde

Recent Advances in the Study of (S,E)-1-(But-1-en-1-yl)-5-oxopyrrolidine-2-carbaldehyde (CAS: 144085-12-1)

The compound (S,E)-1-(But-1-en-1-yl)-5-oxopyrrolidine-2-carbaldehyde (CAS: 144085-12-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (S,E)-1-(But-1-en-1-yl)-5-oxopyrrolidine-2-carbaldehyde as a key intermediate in the synthesis of biologically active molecules. Its pyrrolidine core and aldehyde functionality make it a versatile building block for the construction of complex pharmacophores. Researchers have successfully employed this compound in the synthesis of novel inhibitors targeting enzymes such as proteases and kinases, which are implicated in various diseases, including cancer and neurodegenerative disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor in the development of selective kinase inhibitors. The study utilized a combination of computational modeling and synthetic chemistry to optimize the compound's structure, resulting in derivatives with enhanced binding affinity and selectivity. These findings underscore the potential of (S,E)-1-(But-1-en-1-yl)-5-oxopyrrolidine-2-carbaldehyde as a scaffold for the design of next-generation therapeutics.

Another area of interest is the compound's role in modulating biological pathways. Recent in vitro and in vivo studies have shown that derivatives of (S,E)-1-(But-1-en-1-yl)-5-oxopyrrolidine-2-carbaldehyde exhibit anti-inflammatory and antioxidant properties. These effects are attributed to the compound's ability to interact with reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines. Such properties make it a promising candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the clinical translation of (S,E)-1-(But-1-en-1-yl)-5-oxopyrrolidine-2-carbaldehyde-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on structural modifications and formulation strategies to overcome these limitations and enhance the compound's therapeutic potential.

In conclusion, (S,E)-1-(But-1-en-1-yl)-5-oxopyrrolidine-2-carbaldehyde (CAS: 144085-12-1) represents a valuable tool in medicinal chemistry, with diverse applications in drug discovery and development. Continued research into its synthesis, biological activity, and therapeutic potential is expected to yield significant advancements in the treatment of various diseases. This brief serves as a comprehensive update on the latest research, providing valuable insights for professionals in the chemical biology and pharmaceutical industries.